Cas no 78-96-6 (1-Aminopropan-2-ol)

Isopropanolamine,Also known as isopropanolamine,1-amino-2-Propanol,Threonine.colorless liquid ,With optical isomerism.Industrial products are one\two\Mixture of triisopropanolamine.Soluble in water and ethanol,The aqueous solution is alkaline,Can react with acid to form ester,React with acidic halides to form amide compounds.
1-Aminopropan-2-ol structure
1-Aminopropan-2-ol structure
1-Aminopropan-2-ol
78-96-6
C3H9NO
75.1096608638763
MFCD00008139
34146
4

1-Aminopropan-2-ol Properties

Names and Identifiers

    • DL-1-Amino-2-propanol
    • DL-Isopropanolamine
    • (+/-)-Isopropanolamine
    • (+/-)-1-Amino-2-propanol
    • (±)-1-Amino-2-propanol
    • 1-Amino-2-propanol
    • 2-Propanol,1-amino-
    • Amino-2-propanol
    • Isopropanolamine
    • 2-Hydroxypropylamine
    • (卤)-1-Amino-2-propanol
    • (卤)-Isopropanolamine
    • (RS)-1-Amino-2-hydroxypropane
    • (RS)-1-amino-2-propanol
    • 1-Amino-2-hydroxypropane
    • 1-Aminopropan-2-ol
    • 2-Hydroxy-1-propylamine
    • 2-Hydroxypropanamine
    • 2-Propanol, 1-amino-
    • 2-Propanol, 1-amino-, (卤)-
    • propan-2-ol, 1-amino-
    • (卤)1-amino-2-propanol
    • (脗卤)-1-Amino-2-propanol
    • 1-Amino-2-Hydroxypropanamine
    • 1-Aminoisopropylalcohol
    • 1-METHYL-2-AMINOETHANOL
    • 2-Amino-1-methylethanol
    • 2-Hydroxy-1-methylethanol
    • 2-Hydroxy-1-propanamine
    • Aminopropanol
    • hmdb
    • METHYLETHANOLAMINE
    • MIPA
    • monoisopropanolamine
    • mono-isopropanolamine
    • Mono-iso-propanolamine
    • NMEA
    • WLN: Z1YQ1
    • 伪-Aminoisopropyl alcohol
    • 尾-AMINOISOPROPANOL
    • (±)-Isopropanolamine
    • 2-Propanol, 1-amino-, (±)-
    • (±)1-amino-2-propanol
    • (±)-1-Amino-2-propanol
    • α-Aminoisopropyl alcohol
    • β-AMINOISOPROPANOL
    • Threamine
    • alpha-Aminoisopropyl alcohol
    • 1-amino-propan-2-ol
    • .alpha.-Aminoisopropyl alcohol
    • (RS)-1-amin
    • 1-Amino-2-propanol (ACI)
    • (2-Hydroxy-2-methylethyl)amine
    • 1-Aminoisopropanol
    • Additive CA
    • NSC 3188
    • DL-Isopropanolamine,97%
    • UNII-UE40BY1BZW
    • EN300-20160
    • 1-AMINO-2-PROPANOL [FHFI]
    • NSC-3188
    • (+/-)-1-Amino-2-propanol, analytical standard
    • CS-W016685
    • FEMA NO. 3965
    • (.+/-.)-1-Amino-2-propanol
    • (2RS) 1-amino-2-propanol
    • EINECS 201-162-7
    • Aminopropan-2-ol
    • D-1-aminopropan-2-ol
    • beta-Aminoisopropanol
    • (rac)-1-amino-2-propanol
    • 1-amino-2 propanol
    • DTXCID901764
    • G75932
    • UE40BY1BZW
    • Tox21_301704
    • 1-amino-2(R,S)-propanol
    • 3-amino-2-propanol
    • F2190-0369
    • 2-hydroxy-2-methyl-ethylamine
    • BBL027685
    • 1-Aminopropanol-(2)
    • BRN 0605275
    • (?)-1-Amino-2-propanol, 94%, remainder 2-amino-1-propanol
    • MFCD00008139
    • C05771
    • Amino-2-propanol, 93%
    • A1229
    • NS00007157
    • 2-Propanol, 1-amino-, (R)-
    • 78-96-6
    • propane, 1-amino-2-hydroxy-
    • Z104477092
    • DL-1-Amino-2-propanol, >=90%
    • NSC3188
    • NCGC00257540-01
    • (S)-(+)-Isopropanolamine
    • 2-Propanol, 1-amino- (8CI,9CI)
    • 1-AMINO-2-PROPANOL, (+/-)-
    • CHEBI:19030
    • 2-hydroxypropyl-amine
    • BCP08083
    • 1674-56-2
    • EC 201-162-7
    • AKOS000120495
    • SB44696
    • 2-Propanol, 1-amino-, (.+/-.)-
    • bmse000305
    • CCRIS 2284
    • 4-04-00-01665 (Beilstein Handbook Reference)
    • AKOS016042334
    • A0406
    • DB-013106
    • 3-aminopropan-2-ol
    • CAS-78-96-6
    • A5358
    • 1-Amin-iso-proylalcohol
    • SB83757
    • HY-W015969
    • Q161580
    • racemic 1-amino-2-propanol
    • 2-hydroxy-1-aminopropane
    • J-660020
    • 2-hydroxy-propylamine
    • 1-amino-propane-2-ol
    • rac-1-amino-2-propanol
    • D-1-amino-2-propanol
    • SB44651
    • (2rs)-1-amino-2-propanol
    • SY002691
    • HSDB 5224
    • CHEMBL326602
    • STL308732
    • 2-Propanol, 1-amino-, (S)-
    • DTXSID9021764
    • 1-AMINO-2-PROPANOL [HSDB]
    • AI3-14653
    • +Expand
    • MFCD00008139
    • HXKKHQJGJAFBHI-UHFFFAOYSA-N
    • 1S/C3H9NO/c1-3(5)2-4/h3,5H,2,4H2,1H3
    • OC(CN)C
    • 605275

Computed Properties

  • 75.06840
  • 2
  • 2
  • 1
  • 75.068413911g/mol
  • 5
  • 22.9
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • -1
  • 0
  • 46.2

Experimental Properties

  • 0.02620
  • 46.25000
  • n20/D 1.4478(lit.)
  • Soluble
  • 160 °C (lit.)
  • -2 °C (lit.)
  • <1 mm Hg ( 20 °C)
  • 165 °F
  • 3965 | 1-AMINO-2-PROPANOL
  • Colorless or yellowish liquid. It smells slightly of ammonia.
  • 11.3 (10g/l, H2O, 20℃)
  • Stable. Substances to be avoided include strong oxidizing agents. Combustible. Hygroscopic.
  • It is miscible with water and ethanol, but insoluble in ether.
  • 1.4℃
  • Hygroscopic
  • 12.92±0.35(Predicted)
  • 0.973 g/mL at 25 °C (lit.)

1-Aminopropan-2-ol Security Information

  • GHS05 GHS05
  • UA5775000
  • 1
  • S23;S26;S36;S45
  • 23-26-36-45-36/37
  • II
  • R34
  • 8
  • C C Xn Xn
  • UN 2735 8/PG 2
  • H314
  • P280,P305+P351+P338,P310
  • dangerous
  • 2-8°C
  • II
  • 21/22-34
  • Danger
  • Yes
  • LD50 orl-rat: 1715 mg/kg GTPZAB 30(7),46,86
  • 1.9-10.4%(V)
  • 8

1-Aminopropan-2-ol Customs Data

  • 29221980

  • China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-Aminopropan-2-ol Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003RL3-25g
1-Aminopropan-2-ol
 78-96-6 >92.0%(GC)
25g
 $15.00 2024-04-21
A2B Chem LLC
AB74919-25g
1-Amino-2-propanol
 78-96-6 >92.0%(GC)
25g
 $12.00 2024-04-19
AK Scientific
V0137-5mL
1-Amino-2-propanol
 78-96-6 98% (GC)
5ml
 $15 2023-09-15
Ambeed
A763504-25g
1-Aminopropan-2-ol
 78-96-6 99%
25g
 $11.0 2024-07-18
Cooke Chemical
A4710231-100ml
DL-1-Amino-2-propanol
 78-96-6 >90.0%(GC)
100ml
 RMB 23.20 2023-09-07
FUJIFILM
164-04653-25mL
(+-)-1-Amino-2-propanol
 78-96-6
25ml
 JPY 2350 2023-09-15
Life Chemicals
F2190-0369-0.25g
1-aminopropan-2-ol
 78-96-6 95%+
0.25g
 $18.0 2023-11-21
Oakwood
099022-1g
1-Amino-2-propanol
 78-96-6 97%
1g
 $9.00 2023-09-17
TargetMol Chemicals
T66935-25g
1-Aminopropan-2-ol
 78-96-6
25g
 ￥ 147 2024-07-24
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD42025-25g
1-Aminopropan-2-ol
 78-96-6 99%
25g
 ￥22.0 2024-04-18

1-Aminopropan-2-ol Synthesis

Synthetic Circuit 1

1072-70-4 1072-70-4
78-96-6 78-96-6
Reaction Conditions
1.1 Reagents: Ethylenediamine Solvents: Tetrahydrofuran
Reference
Convenient methods for the hydrolysis of oxazolidinones to vicinal aminoalcohols
Katz, Steven J.; Bergmeier, Stephen C., Tetrahedron Letters, 2002, 43(4), 557-559

Synthetic Circuit 2

107-11-9 107-11-9
78-96-6 78-96-6
Reaction Conditions
1.1 Reagents: Phenol Catalysts: Iron (reaction products, palladium-iron complex with wool) ,  Palladium (reaction products, palladium-iron complex with wool) Solvents: Butyl ether ,  Water ;  24 h, 95 °C
Reference
Hydration of alkenes catalyzed by wool-palladium-iron complex
Jia, Bin; Yang, Xiu; Huang, Mei-Yu; Jiang, Ying-Yan, Reactive & Functional Polymers, 2003, 57(2-3), 163-168

Synthetic Circuit 3

113806-25-0 113806-25-0
78-96-6 78-96-6
Reaction Conditions
1.1 Reagents: Barium hydroxide Catalysts: Water
Reference
Simple preparations of some hydantoins of phenylalanine and α-methylphenylalanine and their chiral stability during N3-alkylation. A route to the synthesis of chiral amines
Anteunis, M. J. O.; Spiessens, L.; De Witte, M.; Callens, R.; Reyniers, F., Bulletin des Societes Chimiques Belges, 1987, 96(6), 459-65

Synthetic Circuit 4

298704-30-0 298704-30-0
78-96-6 78-96-6
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ,  Water
1.2 Solvents: Methanol ,  Water
1.3 Reagents: Hydrochloric acid
Reference
Kilogram scale synthesis of the pyrazinone acetic acid core of an orally efficacious thrombin inhibitor
Fleitz, Fred J.; Lyle, Terry A.; Zheng, Nan; Armstrong, Joseph D. III; Volante, R. P., Synthetic Communications, 2000, 30(17), 3171-3180

Synthetic Circuit 5

17280-41-0 17280-41-0
78-96-6 78-96-6
Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonia Catalysts: Nickel Solvents: Methanol
Reference
Hydrogenation of α-oximino ketones in an ammoniacal medium
Samne, Suzanne; Freon, Pierre, Compt. rend., 1959, 249, 2340-1

Synthetic Circuit 6

75-56-9 75-56-9
78-96-6 78-96-6
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ,  Water ;  rt; overnight, 15 - 20 °C
Reference
Resolution of β-aminoalcohols and 1,2-diamines using fractional crystallization of diastereomeric salts of dehydroabietic acid
Zhang, Guangyou; Liao, Yuquing; Wang, Zhaohui; Nohira, Hiroyuki; Hirose, Takuji, Tetrahedron: Asymmetry, 2003, 14(21), 3297-3300

Synthetic Circuit 7

3156-73-8 3156-73-8
78-96-6 78-96-6
Reaction Conditions
Reference
Synthetic nitrogenous fibers. III. Synthesis of aminoisopropyl alcohol, formation of the salts with some dicarboxylic acids, and the polymers therefrom
Sasaki, Shuiku; Ri, Shunnei, Nippon Nogei Kagaku Kaishi, 1943, 19, 805-8

Synthetic Circuit 8

3700-55-8 3700-55-8
78-96-6 78-96-6
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Water ;  3 h, 60 °C
Reference
Efficient Preparation of Biologically Important 1,2-Amino Alcohols
Gupta, Pankaj; Rouf, Abdul; Shah, Bhahwal A.; Mukherjee, Debaraj; Taneja, Subhash C., Synthetic Communications, 2013, 43(4), 505-519

Synthetic Circuit 9

75-56-9 75-56-9
78-96-6 78-96-6
Reaction Conditions
1.1 Reagents: Ammonium hydroxide
Reference
Aminophenyl-2-oxazolines as local antiseptics
Leffler, M. T.; Adams, Roger, Journal of the American Chemical Society, 1937, 59, 2252-8

Synthetic Circuit 10

75-56-9 75-56-9
78-96-6 78-96-6
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ,  Water ;  12 h, rt
Reference
Polyether/Polythioether Synthesis via Ring-Opening Polymerization of Epoxides and Episulfides Catalyzed by Alkali Metal Carboxylates
Gao, Tianle; Xia, Xiaochao ; Tajima, Kenji ; Yamamoto, Takuya ; Isono, Takuya ; et al, Macromolecules (Washington, 2022, 55(21), 9373-9383

Synthetic Circuit 11

2839815-72-2 2839815-72-2
78-96-6 78-96-6
78-96-6 78-96-6
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Expanding monomer scope and enabling post-modification in photocontrolled radical ring-opening polymerization of vinylcyclopropanes by an iodine transfer strategy
Zhang, Dong-Yang; Han, Dong; Li, Yue; Chen, Dian-Feng, Polymer Chemistry, 2022, 13(40), 5691-5699

Synthetic Circuit 12

3156-73-8 3156-73-8
78-96-6 78-96-6
Reaction Conditions
1.1 Reagents: Ammonium formate ,  Zinc Solvents: Methanol
Reference
Lewis acid mediated intramolecular C-O bond formation of alkanol-epoxide leading to substituted morpholine and 1,4-oxazepane derivatives: total synthesis of (±)-Viloxazine
Ghosh, Priya; Deka, Manash J.; Saikia, Anil K., Tetrahedron, 2016, 72(5), 690-698

1-Aminopropan-2-ol Raw materials

1-Aminopropan-2-ol Preparation Products

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